1-benzyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H26N2O/c1-16-8-9-20(17(2)14-16)22-21(24)19-10-12-23(13-11-19)15-18-6-4-3-5-7-18/h3-9,14,19H,10-13,15H2,1-2H3,(H,22,24)
• InChI Key: HOYMMALPDVVFLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2CCN(CC2)CC3=CC=CC=C3)C
• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol

Description

1-benzyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide, also known as BDPC, is a chemical compound that belongs to the class of piperidine derivatives. BDPC has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

1-benzyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide acts as a selective dopamine reuptake inhibitor, which means that it increases the levels of dopamine in the brain by blocking its reuptake. This mechanism of action is similar to that of other drugs used to treat depression and addiction, such as cocaine and amphetamines. However, this compound has been shown to have a lower potential for abuse and addiction compared to these drugs.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of dopamine in the brain, which can lead to a number of biochemical and physiological effects. These effects include increased motivation, improved mood, and enhanced cognitive function. This compound has also been shown to have anti-inflammatory and analgesic properties, which can help to reduce pain and inflammation.

Advantages and Limitations for Lab Experiments

1-benzyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity level, which makes it suitable for use in a wide range of experiments. Additionally, this compound has been shown to have a low potential for abuse and addiction, which makes it a safer alternative to other drugs used in scientific research. However, there are also some limitations to the use of this compound in lab experiments. For example, it may not be suitable for use in studies involving human subjects due to its potential side effects.

Future Directions

There are several future directions for the study of 1-benzyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide. One potential area of research is the development of new drugs based on the structure of this compound that have improved efficacy and safety profiles. Another area of research is the investigation of the potential use of this compound in the treatment of other neurological disorders, such as schizophrenia and bipolar disorder. Additionally, further studies are needed to better understand the mechanism of action of this compound and its effects on different neurotransmitters in the brain.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It has been shown to exhibit neuroprotective effects, anti-inflammatory and analgesic properties, and has a low potential for abuse and addiction. However, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in different fields of scientific research.

Synthesis Methods

The synthesis of 1-benzyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide involves the reaction of 2,4-dimethylbenzaldehyde with piperidine in the presence of benzyl chloride. The resulting product is then treated with acetic anhydride and hydrochloric acid to obtain this compound in its pure form.

Scientific Research Applications

1-benzyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has been widely studied for its potential applications in various fields of scientific research. It has been shown to exhibit neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. This compound has also been investigated for its potential use in the treatment of depression, anxiety, and addiction. Additionally, this compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain.